Cas no 20013-82-5 (1-(butylamino)-3-(phenylamino)propan-2-ol)

• Product name: 1-(butylamino)-3-(phenylamino)propan-2-ol
• CAS No: 20013-82-5
• MF: C₁₃H₂₂N₂O
• MW: 222.32658
• CID: 1391036
• PubChem ID: 209570

1-(butylamino)-3-(phenylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(butylamino)-3-(phenylamino)propan-2-ol
• 1-anilino-3-(butylamino)propan-2-ol
• 20013-82-5
• 2-Propanol, 1-anilino-3-(butylamino)-
• DTXSID90941998
• 1-Anilino-3-(butylamino)-2-propanol
• BRN 3281066
• 4-12-00-01004 (Beilstein Handbook Reference)

• Inchi： InChI=1S/C13H22N2O/c1-2-3-9-14-10-13(16)11-15-12-7-5-4-6-8-12/h4-8,13-16H,2-3,9-11H2,1H3
• InChI Key： HJTBSMKEEYFOGP-UHFFFAOYSA-N
• SMILES： CCCCNCC(CNC1=CC=CC=C1)O

Computed Properties

• Exact Mass: 222.17336
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.3Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 44.29